Cas no 2196078-13-2 (N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide)

• Product Name: N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide
• CAS No: 2196078-13-2
• MF: C₁₅H₁₉FN₂O₂
• MW: 278.321967363358
• CID: 5410475
• PubChem ID: 132326948
• Update Time: 2025-05-22

N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[5-Fluoro-2-(4-morpholinyl)phenyl]ethyl]-2-propenamide
• 2196078-13-2
• N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide
• EN300-6689055
• N-{1-[5-fluoro-2-(morpholin-4-yl)phenyl]ethyl}prop-2-enamide
• Z3488530678
• AKOS033934849

• Inchi： 1S/C15H19FN2O2/c1-3-15(19)17-11(2)13-10-12(16)4-5-14(13)18-6-8-20-9-7-18/h3-5,10-11H,1,6-9H2,2H3,(H,17,19)
• InChI Key： VXPNICKIOMCYKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)NC(C=C)=O)N1CCOCC1

Computed Properties

• Exact Mass: 278.14305602g/mol
• Monoisotopic Mass: 278.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.3±45.0 °C(Predicted)
• pka: 13.92±0.46(Predicted)

Additional information on N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide

N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide: A Comprehensive Overview

N-[1-(5-Fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide, commonly referred to by its CAS number 2196078-13-2, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a fluoro-substituted phenyl group, a morpholine ring, and an enamide functional group. The combination of these structural elements contributes to its diverse chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amide formation. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various synthetic pathways to optimize the reaction conditions, such as temperature, solvent, and catalyst selection, to enhance the overall process.

One of the most notable applications of N-[1-(5-fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide is in the field of pharmacology. Studies have shown that this compound exhibits promising bioactivity, particularly in modulating key cellular pathways involved in inflammation and oxidative stress. For instance, recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The enamide functional group imparts unique electronic properties to the molecule, making it a candidate for use in advanced materials such as polymers and coatings. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could have implications for the development of novel sensors and electronic devices.

The morpholine ring present in the structure of N-[1-(5-fluoro-2-morpholin-4-ylphenyl)ethyl]prop-2-enamide contributes significantly to its stability and reactivity. Morpholine is known for its ability to act as a mild base and nucleophile, which makes it a valuable component in various chemical transformations. Recent studies have focused on leveraging this property to develop new catalytic systems for organic synthesis.

From an environmental perspective, the degradation pathways of this compound have been studied extensively to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are crucial for understanding its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, N-[1-(5-fluoro-2-morpholin-4-yphenl)ethyl]prop-2-enamide (CAS No: 2196078-13-) is a multifaceted compound with applications spanning pharmacology, material science, and environmental chemistry. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.